2,6-Dichlorocinnamic acid
2,6-Dichlorocinnamic acid
Brand Name:
Vulcanchem
CAS No.:
5345-89-1
VCID:
VC21310244
InChI:
InChI=1S/C9H6Cl2O2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-5H,(H,12,13)/b5-4+
SMILES:
C1=CC(=C(C(=C1)Cl)C=CC(=O)O)Cl
Molecular Formula:
C9H5Cl2O2-
Molecular Weight:
216.04 g/mol
2,6-Dichlorocinnamic acid
CAS No.: 5345-89-1
Cat. No.: VC21310244
Molecular Formula: C9H5Cl2O2-
Molecular Weight: 216.04 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5345-89-1 |
|---|---|
| Molecular Formula | C9H5Cl2O2- |
| Molecular Weight | 216.04 g/mol |
| IUPAC Name | (E)-3-(2,6-dichlorophenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H6Cl2O2/c10-7-2-1-3-8(11)6(7)4-5-9(12)13/h1-5H,(H,12,13)/b5-4+ |
| Standard InChI Key | OIPVGRCXMFBNAN-SNAWJCMRSA-N |
| Isomeric SMILES | C1=CC(=C(C(=C1)Cl)/C=C/C(=O)[O-])Cl |
| SMILES | C1=CC(=C(C(=C1)Cl)C=CC(=O)O)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)C=CC(=O)[O-])Cl |
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